Cas no 76478-53-0 ((1r,4r)-bicyclo[2.2.2]octane-2,5-dione)
![(1r,4r)-bicyclo[2.2.2]octane-2,5-dione structure](https://www.kuujia.com/scimg/cas/76478-53-0x500.png)
76478-53-0 structure
Product name:(1r,4r)-bicyclo[2.2.2]octane-2,5-dione
(1r,4r)-bicyclo[2.2.2]octane-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- (1r,4r)-bicyclo[2.2.2]octane-2,5-dione
- R,R-(-)-bicyclo[2.2.2]octan-2,5-dione
- 1R,4S-(-)-bicyclo<
- 2.2.2>
- octane-2,5-dione
- 1R,4S-(-)-bicyclo[2.2.2]octane-2,5-dione
- CTK8C6377
- SureCN2846727
- (1R,4R)-bicyclo[2.2.2]octan-2,5-dione
- 1R,4S-(-)-bicyclo< 2.2.2> octane-2,5-dione
- Bicyclo[2.2.2]octane-2,5-dione, 95%
- DTXSID90544064
- 76478-53-0
- SCHEMBL2846727
- DB-075137
- (1R,4R)-Bicyclo[2.2.2]octane-2,5-dione, 95%
-
- Inchi： InChI=1S/C8H10O2/c9-7-4-6-2-1-5(7)3-8(6)10/h5-6H,1-4H2/t5-,6-/m1/s1
- InChI Key： WMJKUNDVKHUCMV-PHDIDXHHSA-N
- SMILES： C1CC2CC(=O)C1CC2=O
Computed Properties
- Exact Mass: 138.068079557g/mol
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1Ų
- XLogP3: -0.1
(1r,4r)-bicyclo[2.2.2]octane-2,5-dione Security Information
- Hazard Category Code： 22-37/38-41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
(1r,4r)-bicyclo[2.2.2]octane-2,5-dione Related Literature
-
Annika Friberg,Ted Johanson,Johan Franzén,Marie F. Gorwa-Grauslund,Torbj?rn Frejd Org. Biomol. Chem. 2006 4 2304
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Solhe F. Alshahateet,A. Noman M. M. Rahman,Roger Bishop,Donald C. Craig,Marcia L. Scudder CrystEngComm 2002 4 585
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3. A chemoenzymatic synthesis of the carbobicyclic core associated with CP-225,917 and CP-263,114 (phomoidrides A and B)Martin G. Banwell,Kenneth J. McRae,Anthony C. Willis J. Chem. Soc. Perkin Trans. 1 2001 2194
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4. Asymmetric photodestruction of bicyclo[2.2.2]oct-2-ene-5,7-dione: absolute configuration and 1 n-π* excited state geometryPeter H. Schippers,Harry P. J. M. Dekkers n-π* excited state geometry. Peter H. Schippers Harry P. J. M. Dekkers J. Chem. Soc. Perkin Trans. 2 1982 1429
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5. Resolution of the diols of bicyclo[2.2.1]heptane, bicyclo[2.2.2]octane and bicyclo[3.2.1]octane by enzymic hydrolysis, and their absolute configurationsKoichiro Naemura,Nobuo Takahashi,Shunsuke Tanaka,Hirotsugu Ida J. Chem. Soc. Perkin Trans. 1 1992 2337
76478-53-0 ((1r,4r)-bicyclo[2.2.2]octane-2,5-dione) Related Products
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